Cas no 1486342-19-1 (4-ISOCYANATO-2-METHYL-1,3-THIAZOLE)

• Product Name: 4-ISOCYANATO-2-METHYL-1,3-THIAZOLE
• CAS No: 1486342-19-1
• MF: C₅H₄N₂OS
• MW: 140.163059234619
• MDL: MFCD21131961
• CID: 5244388
• Update Time: 2025-06-09

4-ISOCYANATO-2-METHYL-1,3-THIAZOLE Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-isocyanato-2-methyl-
• 4-ISOCYANATO-2-METHYL-1,3-THIAZOLE

• MDL： MFCD21131961
• Inchi： 1S/C5H4N2OS/c1-4-7-5(2-9-4)6-3-8/h2H,1H3
• InChI Key： QMPBQKODHMCXNR-UHFFFAOYSA-N
• SMILES： S1C=C(N=C=O)N=C1C

Additional information on 4-ISOCYANATO-2-METHYL-1,3-THIAZOLE

Introduction to 4-Isocyanato-2-methyl-1,3-thiazole (CAS No. 1486342-19-1)

4-Isocyanato-2-methyl-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 1486342-19-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development.

The molecular structure of 4-isocyanato-2-methyl-1,3-thiazole features a thiazole core substituted with an isocyanate group at the 4-position and a methyl group at the 2-position. This specific arrangement imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry. The isocyanate functional group (-N=C=O) is particularly noteworthy, as it is known for its ability to participate in various chemical reactions, including condensation reactions with amines and alcohols, which can lead to the formation of ureas and carbamates, respectively.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, infection, and cancer. The presence of the isocyanate group in 4-isocyanato-2-methyl-1,3-thiazole suggests potential applications in the synthesis of novel bioactive molecules. For instance, researchers have explored the use of isocyanate-functionalized compounds as probes for studying protein-protein interactions and as precursors for designing small-molecule inhibitors.

One of the most compelling aspects of 4-isocyanato-2-methyl-1,3-thiazole is its versatility as a building block in medicinal chemistry. The compound's ability to undergo facile functionalization allows chemists to tailor its properties for specific therapeutic targets. Recent studies have highlighted its role in the development of compounds with antimicrobial and anti-inflammatory properties. For example, derivatives of this molecule have been investigated for their potential to inhibit enzymes involved in bacterial virulence and for their ability to modulate cytokine production in immune cells.

The synthesis of 4-isocyanato-2-methyl-1,3-thiazole typically involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors under inert conditions, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are crucial for both academic research and industrial applications.

From a computational chemistry perspective, 4-isocyanato-2-methyl-1,3-thiazole has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding affinity and mechanism of action. For instance, computational analyses have revealed that the isocyanate group can form hydrogen bonds and engage in hydrophobic interactions with key residues on protein surfaces, suggesting its potential as a scaffold for drug design.

The pharmacological potential of 4-isocyanato-2-methyl-1,3-thiazole has also been explored in preclinical models. Initial studies indicate that derivatives of this compound exhibit promising activity against various disease states. Notably, research has demonstrated its efficacy in reducing inflammation and pain through modulation of signaling pathways such as NF-κB and MAPK. These findings align with broader trends in drug discovery where thiazole derivatives are being increasingly recognized for their therapeutic value.

In addition to its pharmaceutical applications, 4-isocyanato-2-methyl-1,3-thiazole has shown promise in materials science. The unique reactivity of the isocyanate group allows it to participate in polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. Such materials have potential uses in coatings, adhesives, and even biodegradable scaffolds for tissue engineering.

The future direction of research on 4-isocyanato-2-methyl-1,3-thiazole is likely to focus on expanding its applications through innovative synthetic strategies and interdisciplinary collaborations. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases. Furthermore, advancements in green chemistry principles may lead to more sustainable methods for producing this valuable intermediate.

In conclusion,4-isocyanato-2-methyl-1,3-thiazole (CAS No. 1486342-19-1) represents a fascinating compound with diverse chemical and biological properties. Its unique structure and reactivity make it a compelling candidate for further exploration in drug discovery and material science. As research progresses，this molecule is poised to contribute significantly to advancements across multiple scientific disciplines.